Cas no 1148113-74-9 (4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane
• CAS No: 1148113-74-9
• MF: C₉H₁₆BF₃O₂
• MW: 224.028353691101
• MDL: MFCD30802310
• CID: 4561028
• PubChem ID: 84819133
• Update Time: 2025-10-29

4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoropropylboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane

• MDL： MFCD30802310
• Inchi： 1S/C9H16BF3O2/c1-7(2)8(3,4)15-10(14-7)6-5-9(11,12)13/h5-6H2,1-4H3
• InChI Key： CJNRCUGZVKIWMF-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1CCC(F)(F)F

Additional information on 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane (CAS 1148113-74-9): A Versatile Boron Reagent in Modern Organic Synthesis

4,4,5,5-Tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane (CAS 1148113-74-9) is an organoboron compound that has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in pharmaceutical research, materials science, and organic synthesis. As a member of the 1,3,2-dioxaborolane family, this compound serves as a valuable building block for creating complex molecular structures through various coupling reactions.

The growing interest in boron-containing compounds stems from their remarkable stability and reactivity, making them ideal candidates for Suzuki-Miyaura cross-coupling reactions - one of the most powerful tools in modern organic chemistry. Researchers particularly value 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane for its enhanced stability compared to traditional boronic acids, while maintaining excellent reactivity in various transformation processes.

Recent advancements in fluorinated organic compounds have further highlighted the importance of this specific borolane derivative. The presence of the 3,3,3-trifluoropropyl group introduces unique electronic properties that can significantly alter the behavior of molecules in biological systems, making it particularly valuable for drug discovery and medicinal chemistry applications. This aligns perfectly with current pharmaceutical industry trends focusing on fluorinated drug candidates.

From a synthetic chemistry perspective, 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane offers several advantages. The tetramethyl substitution on the dioxaborolane ring enhances the compound's stability against protodeboronation, a common issue with many boron reagents. This improved stability makes it particularly suitable for multi-step synthetic sequences and storage under various conditions.

The application of this compound extends beyond traditional organic synthesis. In materials science, researchers are exploring its potential in creating novel fluorinated polymers with unique properties such as enhanced thermal stability, chemical resistance, and modified surface characteristics. These materials find applications in advanced coatings, electronic components, and specialty membranes.

Quality control and characterization of 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane typically involve advanced analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly 11B NMR and 19F NMR, provides crucial information about the compound's purity and structural integrity. Mass spectrometry and elemental analysis further confirm the identity of this valuable synthetic intermediate.

Storage and handling recommendations for CAS 1148113-74-9 follow standard protocols for organoboron compounds. While not particularly sensitive to moisture compared to some boron reagents, it's generally advisable to store this material under inert atmosphere at low temperatures to maintain optimal quality over extended periods. Proper handling ensures consistent performance in synthetic applications.

The commercial availability of 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound in various quantities, with purity specifications typically ranging from 95% to 99%, catering to different application requirements.

Future research directions for this compound likely include exploration of its potential in click chemistry applications, development of novel catalytic systems, and further investigation of its behavior in biological systems. The unique combination of the dioxaborolane scaffold with trifluoropropyl substitution continues to inspire innovative applications across multiple scientific disciplines.

For synthetic chemists working on complex molecule construction, understanding the reactivity patterns of 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane can open new avenues for efficient bond formation. Recent literature reports demonstrate its successful application in the synthesis of various heterocyclic systems and natural product analogs, showcasing its versatility as a synthetic building block.

Environmental and safety considerations for this compound follow standard laboratory protocols for handling organic reagents. While not classified as particularly hazardous, proper ventilation and personal protective equipment are recommended when working with CAS 1148113-74-9, as with any chemical substance. Material safety data sheets provided by suppliers offer detailed handling instructions.

The price point of 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane has become more competitive as production scales up to meet growing demand. Current market trends suggest continued interest in specialized boron reagents, driven by pharmaceutical industry needs and academic research into new synthetic methodologies.

Comparative studies with similar boron reagents highlight the unique advantages of this compound. The trifluoropropyl moiety introduces distinct electronic effects that can influence reaction outcomes, while the tetramethyl-dioxaborolane structure provides excellent stability. These features make it particularly valuable for challenging transformations where conventional boron reagents might fail.

Looking ahead, the role of 4,4,5,5-tetramethyl-2-(3,3,3-trifluoropropyl)-1,3,2-dioxaborolane in modern chemistry appears set to expand. As researchers continue to explore the boundaries of synthetic methodology and materials design, this versatile boron reagent will likely find new applications in emerging fields such as bioorthogonal chemistry and smart materials development.